Cas no 13139-47-4 (2-acetyl-1,3-thiazole-4-carboxylic acid)

2-acetyl-1,3-thiazole-4-carboxylic acid structure
13139-47-4 structure
Product Name:2-acetyl-1,3-thiazole-4-carboxylic acid
CAS No:13139-47-4
MF:C6H5NO3S
MW:171.173800230026
MDL:MFCD00209941
CID:141910
PubChem ID:193473
Update Time:2025-04-19

2-acetyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 2-acetyl-
    • 2-acetyl-1,3-thiazole-4-carboxylic acid
    • 2-acetylthiazole-4-carboxylic acid
    • 2-Atca
    • 2-Acetylthiazole-4-carboxylicacid
    • SQOJCKCNKKLIFE-UHFFFAOYSA-N
    • 13139-47-4
    • 4-Thiazolecarboxylic acid, 2-acetyl-
    • DTXSID80157021
    • AKOS006272188
    • EN300-261449
    • SCHEMBL1808582
    • CS-0372924
    • MDL: MFCD00209941
    • Inchi: 1S/C6H5NO3S/c1-3(8)5-7-4(2-11-5)6(9)10/h2H,1H3,(H,9,10)
    • InChI Key: SQOJCKCNKKLIFE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1C(C)=O

Computed Properties

  • Exact Mass: 170.99905
  • Monoisotopic Mass: 170.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.473
  • Boiling Point: 380°Cat760mmHg
  • Flash Point: 183.6°C
  • Refractive Index: 1.598
  • PSA: 67.26

2-acetyl-1,3-thiazole-4-carboxylic acid Pricemore >>

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